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Compound of Interest

Compound Name: 3-Nitropyrazole

Cat. No.: B1207149

CAS Number: 26621-44-3

This technical guide provides an in-depth overview of 3-Nitropyrazole, a key heterocyclic
compound utilized in various chemical syntheses. The information is tailored for researchers,
scientists, and professionals in drug development, with a focus on its physical properties,
synthesis, and analytical methods.

Physical and Chemical Properties

3-Nitropyrazole is a crystalline solid that is notable for the presence of a nitro group on the
pyrazole ring, which significantly influences its chemical characteristics.[1] Below is a summary
of its key physical and chemical data.
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Property Value Reference
Molecular Formula C3H3N3O:2 [1112]
Molecular Weight 113.08 g/mol

White to orange to green
Appearance powder to crystal; pale-yellow

solid; tan solid
Melting Point 174.0t0 178.0 °C

logP (Octanol/Water)

-0.164 (Calculated)

Water Solubility (logS)

-1.11 (Calculated)

Topological Polar Surface Area
(TPSA)

74.5 A2
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Synthesis of 3-Nitropyrazole

The synthesis of 3-Nitropyrazole is typically achieved through a two-step process involving the
nitration of pyrazole to form an N-nitropyrazole intermediate, followed by a thermal
rearrangement to yield the final product. Several methods have been reported, with variations
in the nitrating agents and rearrangement solvents.

Experimental Workflow for Synthesis
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Step 1: Nitration

Nitration Reaction
Step 2: Rearrangement
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Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Nitropyrazole.

Detailed Experimental Protocols

Method 1: Nitration in Mixed Acid and Rearrangement in n-Octanol
o Step 1: Nitration of Pyrazole
o Pyrazole is nitrated in a mixed acid solution of nitric acid and sulfuric acid.

o The reaction is maintained at a temperature below 15 °C for 3.5 hours with continuous
stirring.
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o This step yields N-nitropyrazole.

o Step 2: Rearrangement of N-Nitropyrazole
o The N-nitropyrazole intermediate is refluxed in n-octanol.
o The reflux is carried out at a temperature of 185-190 °C.

o This thermal rearrangement results in the formation of 3-Nitropyrazole. The solvent, n-
octanol, can be recycled.

Method 2: Rearrangement in Benzonitrile
o Step 1: Synthesis of 1-Nitropyrazole (Prerequisite)

o This protocol starts with 1-nitropyrazole, which is synthesized from pyrazole in a separate
step.

o Step 2: Rearrangement of 1-Nitropyrazole

o

1-Nitropyrazole (3.45 g, 30.5 mmol) is mixed with benzonitrile (33 mL).

[¢]

The mixture is heated with stirring at 180 °C for 3 hours.

[¢]

After the reaction is complete, the mixture is cooled to room temperature.

The solution is diluted with hexane and stirred for an additional 20 minutes at room

[e]

temperature to precipitate the product.

[e]

The solid 3-Nitropyrazole is collected by filtration.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a suitable method for the analysis of
nitropyrazoles. While a specific method for the purity analysis of 3-Nitropyrazole was not
detailed, a method for the related compound 3,4-Dinitropyrazole has been established, which
includes the separation and detection of 3-Nitropyrazole as a potential impurity.
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HPLC Method for Nitropyrazole Analysis

e Chromatographic Column: Hypersil ODS2 (250 mm x 4.6 mm, 5 pm)

» Mobile Phase: A mixture of acetonitrile and 0.1% acetic acid in a volume ratio of 35:65.
e Flow Rate: 1.0 mL-min~—?

e Column Temperature: 25 °C

o Detection Wavelength: 260 nm

« Injection Volume: 10 pL

Quantification: External standard method.

Under these conditions, 3-Nitropyrazole is well-separated from other nitrated pyrazole
species.

Biological Activity

While the pyrazole scaffold is present in many biologically active molecules with a broad
spectrum of activities including antimicrobial, anti-inflammatory, and anticancer properties,
specific signaling pathways for 3-Nitropyrazole are not extensively documented in the
reviewed literature. The biological activities of pyrazole derivatives are an active area of
research, and the functionalization of the pyrazole ring, such as the introduction of a nitro
group, can significantly modulate their biological effects.

Safety Information

3-Nitropyrazole is harmful if swallowed and can cause serious eye damage. Appropriate
personal protective equipment should be used when handling this compound. It is also noted to
have potential explosive properties under certain conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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